Cas no 1820650-42-7 (3-Fluoro-3-methylpiperidine hydrochloride)

• Product Name: 3-Fluoro-3-methylpiperidine hydrochloride
• CAS No: 1820650-42-7
• MF: C₆H₁₃ClFN
• MW: 153.625524282455
• MDL: MFCD28119102
• CID: 4619179
• PubChem ID: 118798587
• Update Time: 2025-10-29

3-Fluoro-3-methylpiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-3-methylpiperidine hydrochloride
• 3-Fluoro-3-methylpiperidine HCl
• 3-fluoro-3-methylpiperidine;hydrochloride
• SB42434

• MDL： MFCD28119102
• Inchi： 1S/C6H12FN.ClH/c1-6(7)3-2-4-8-5-6;/h8H,2-5H2,1H3;1H
• InChI Key： KFGJOBBINYSFLY-UHFFFAOYSA-N
• SMILES： Cl.FC1(C)CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 84.6
• Topological Polar Surface Area: 12

Additional information on 3-Fluoro-3-methylpiperidine hydrochloride

3-Fluoro-3-methylpiperidine Hydrochloride: An Overview of Its Properties and Applications

3-Fluoro-3-methylpiperidine hydrochloride (CAS No. 1820650-42-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, a derivative of piperidine, is characterized by its unique structural features, which include a fluorine atom and a methyl group attached to the piperidine ring. These structural modifications contribute to its distinct chemical and biological properties, making it a valuable molecule for various applications in drug discovery and development.

The chemical structure of 3-fluoro-3-methylpiperidine hydrochloride consists of a six-membered piperidine ring with a fluorine atom and a methyl group attached at the 3-position. The presence of the fluorine atom imparts enhanced lipophilicity and metabolic stability to the molecule, which are crucial factors in drug design. Additionally, the hydrochloride salt form ensures good solubility in aqueous solutions, facilitating its use in various biological assays and formulations.

In recent years, 3-fluoro-3-methylpiperidine hydrochloride has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a modulator of neurotransmitter systems. Research has shown that this compound can interact with specific receptors in the central nervous system (CNS), potentially modulating the release and reuptake of neurotransmitters such as dopamine, serotonin, and norepinephrine. This property makes it a promising candidate for the treatment of various neurological disorders, including depression, anxiety, and neurodegenerative diseases.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the pharmacological profile of 3-fluoro-3-methylpiperidine hydrochloride. The researchers found that this compound exhibited potent activity as a selective serotonin reuptake inhibitor (SSRI), similar to commonly used antidepressants like fluoxetine. However, it demonstrated superior pharmacokinetic properties, including enhanced brain penetration and longer half-life, which could translate into improved therapeutic outcomes with fewer side effects.

Beyond its potential as an antidepressant, 3-fluoro-3-methylpiperidine hydrochloride has also shown promise in the treatment of pain. A preclinical study conducted by a team at Harvard Medical School evaluated its analgesic effects in animal models of chronic pain. The results indicated that this compound effectively reduced pain sensitivity without causing significant adverse effects, suggesting its potential as a novel analgesic agent.

In addition to its therapeutic applications, 3-fluoro-3-methylpiperidine hydrochloride is also used as an intermediate in the synthesis of other bioactive compounds. Its unique chemical structure makes it a versatile building block for constructing more complex molecules with diverse biological activities. For example, it has been utilized in the development of novel antiviral agents and anticancer drugs.

The synthesis of 3-fluoro-3-methylpiperidine hydrochloride typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the alkylation of piperidine followed by fluorination and subsequent conversion to the hydrochloride salt. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

The safety profile of 3-fluoro-3-methylpiperidine hydrochloride is an important consideration in its development as a therapeutic agent. Preclinical studies have shown that it exhibits low toxicity and good safety margins when administered at therapeutic doses. However, as with any new drug candidate, comprehensive safety evaluations are necessary to ensure its long-term safety and efficacy.

In conclusion, 3-fluoro-3-methylpiperidine hydrochloride (CAS No. 1820650-42-7) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for the development of new therapeutic agents targeting neurological disorders, pain management, and other medical conditions. Ongoing research continues to uncover new applications and optimize its use in drug discovery pipelines.